Cas no 1261868-03-4 (Methyl 2-(chloromethyl)naphthalene-7-carboxylate)

• Product Name: Methyl 2-(chloromethyl)naphthalene-7-carboxylate
• CAS No: 1261868-03-4
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• CID: 4935511
• Update Time: 2025-08-05

Methyl 2-(chloromethyl)naphthalene-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)naphthalene-7-carboxylate

• Inchi： 1S/C13H11ClO2/c1-16-13(15)11-5-4-10-3-2-9(8-14)6-12(10)7-11/h2-7H,8H2,1H3
• InChI Key： HDHMVLURYXEAMQ-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C2C=CC(C(=O)OC)=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-(chloromethyl)naphthalene-7-carboxylate

Methyl 2-(chloromethyl)naphthalene-7-carboxylate (CAS No. 1261868-03-4)

Methyl 2-(chloromethyl)naphthalene-7-carboxylate is a versatile organic compound with the CAS registry number 1261868-03-4. This compound belongs to the family of naphthaleic acid derivatives and has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The molecule consists of a naphthalene ring system substituted with a methyl ester group at the 7-position and a chloromethyl group at the 2-position, making it a valuable intermediate in organic synthesis.

The synthesis of Methyl 2-(chloromethyl)naphthalene-7-carboxylate involves a series of well-established organic reactions, including Friedel-Crafts alkylation, esterification, and halogenation. These methods have been optimized to ensure high yields and purity, making it accessible for both academic and industrial applications. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions, reducing production costs and environmental impact.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have explored its potential as a building block for designing bioactive molecules, particularly in the development of anticancer agents. The naphthalene framework is known for its ability to interact with various biological targets, and the presence of the chloromethyl group introduces additional functional versatility. For instance, studies have shown that derivatives of this compound exhibit promising cytotoxic activity against several cancer cell lines, highlighting its potential as a lead compound for drug discovery.

In addition to its medicinal applications, Methyl 2-(chloromethyl)naphthalene-7-carboxylate has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and thermal stability. These findings suggest that it could play a significant role in the development of next-generation electronic materials.

The physical properties of Methyl 2-(chloromethyl)naphthalene-7-carboxylate are well-documented, with a melting point of approximately 155°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it easy to handle in laboratory settings. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecotoxicity of Methyl 2-(chloromethyl)naphthalene-7-carboxylate. Results indicate that it undergoes moderate biodegradation under aerobic conditions, with microbial activity playing a key role in its breakdown. However, further research is needed to fully understand its long-term environmental impact and develop strategies for safe disposal.

In conclusion, Methyl 2-(chloromethyl)naphthalene-7-carboxylate (CAS No. 1261868-03-4) is a multifaceted compound with promising applications across diverse scientific domains. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as an important tool for future innovations in medicine, materials science, and beyond.